![molecular formula C17H21N5O3S2 B2747574 Methyl 4-(2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate CAS No. 1105220-62-9](/img/structure/B2747574.png)
Methyl 4-(2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
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Overview
Description
“Methyl 4-(2-((5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate” is a complex organic compound. It is related to other compounds such as 2-Methyl-4-(4-methyl-piperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine (Olanzapine, OZPN), which is used in the treatment of schizophrenia and related psychoses .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For example, a related compound, 5-(4-Methylpiperazin-1-yl)pyridin-2-amine, has a molecular weight of 192.26 and is a solid at room temperature .Scientific Research Applications
Synthesis and Biological Activities
1,3,4-thiadiazole amide compounds containing piperazine have been synthesized and characterized, demonstrating inhibitory effects against Xanthomonas campestris pv. oryzae, indicating potential applications in agriculture as plant protection agents. Such compounds have also shown certain antiviral activities against tobacco mosaic virus, suggesting their utility in antiviral research (Z. Xia, 2015).
Antihistaminic and Anticholinergic Activities
Compounds incorporating the 1,3,4-thiadiazole moiety and piperazine have been synthesized and evaluated for antihistaminic and anticholinergic activities, indicating their potential in the development of new drugs for treating allergies and related conditions (A. Shafiee et al., 1981).
Insecticidal Applications
Innovative heterocycles incorporating a thiadiazole moiety have been assessed for their insecticidal properties against Spodoptera littoralis, a common pest affecting cotton crops. This research points to the potential use of such compounds in developing new, more effective insecticides (A. Fadda et al., 2017).
Anticancer Activity
Certain 4-thiazolidinones containing a benzothiazole moiety have been screened for antitumor activities, revealing promising results against a variety of cancer cell lines. This suggests potential applications in cancer research, particularly in the synthesis of new compounds with targeted anticancer properties (D. Havrylyuk et al., 2010).
Molecular Aggregation Studies
The effects of molecular aggregation in compounds incorporating the thiadiazole moiety have been studied, providing insights into the structural properties that influence their behavior in different solvents. This research has implications for the design and synthesis of compounds with specific optical properties (A. Matwijczuk et al., 2016).
Safety and Hazards
The safety and hazards associated with this compound would depend on its exact properties and uses. For example, a related compound, 5-(4-Methylpiperazin-1-yl)pyridin-2-amine, has hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Compounds with similar structures, such as olanzapine, are known to interact with various receptors in the central nervous system .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways, including those involved in neurotransmission .
Pharmacokinetics
Similar compounds are known to be well-absorbed and widely distributed in the body, metabolized primarily in the liver, and excreted via the kidneys .
Result of Action
Similar compounds have been found to modulate neurotransmission, leading to various physiological effects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound .
properties
IUPAC Name |
methyl 4-[[2-[[5-(4-methylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3S2/c1-21-7-9-22(10-8-21)16-19-20-17(27-16)26-11-14(23)18-13-5-3-12(4-6-13)15(24)25-2/h3-6H,7-11H2,1-2H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMWMEXXLWAGHEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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